[(3-Bromothiophen-2-yl)methyl][2-(diethylamino)ethyl]amine

Specification

• Molecular Formula: C11H19BrN2S
• Molecular Weight: 291.25 g/mol
• IUPAC Name: N-[(3-bromothiophen-2-yl)methyl]-N',N'-diethylethane-1,2-diamine
• Standard InChI: InChI=1S/C11H19BrN2S/c1-3-14(4-2)7-6-13-9-11-10(12)5-8-15-11/h5,8,13H,3-4,6-7,9H2,1-2H3
• Standard InChI Key: UMAUQOZRWGZNIQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNCC1=C(C=CS1)Br

Introduction

Synthesis and Preparation

The synthesis of [(3-Bromothiophen-2-yl)methyl][2-(diethylamino)ethyl]amine would likely involve multi-step organic synthesis techniques. Common methods may include:

• Bromination of Thiophene: The first step involves introducing a bromine atom into the thiophene ring.

• Introduction of the Diethylamino Group: This could be achieved through nucleophilic substitution or reductive amination reactions.

Step	Reaction Type	Conditions
1	Bromination	High temperature, catalyst
2	Amination	Mild conditions, catalyst

Potential Applications

Thiophene derivatives are known for their applications in organic electronics and pharmaceuticals. The presence of a diethylamino group could enhance biological activity, making it a candidate for drug development or as an intermediate in organic synthesis.

Application Area	Potential Use
Organic Synthesis	Intermediate for complex molecules
Pharmaceuticals	Potential biological activity
Materials Science	Electronic properties

Research Findings and Challenges

While specific research findings on [(3-Bromothiophen-2-yl)methyl][2-(diethylamino)ethyl]amine are not available, studies on similar compounds highlight the importance of understanding interactions with biological systems. This includes evaluating safety and efficacy in therapeutic applications.

Challenge	Approach
Biological Activity	In vitro and in vivo studies
Safety Evaluation	Toxicity assays